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Compound of Interest

N-methyl-4-
Compound Name:
(phenoxymethyl)benzylamine

cat. No.: B1358576

Technical Guide: N-methyl-4-
(phenoxymethyl)benzylamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of N-methyl-4-
(phenoxymethyl)benzylamine, a benzylamine derivative of interest in medicinal chemistry
and drug discovery. Due to the limited publicly available data on this specific compound, this
document also includes information on closely related analogues to provide a comparative
context for its potential properties and biological activities. This guide covers the chemical
identity, available synthesis strategies, and potential biological relevance, supported by data
tables and workflow diagrams to facilitate further research and development.

Chemical Identity

The fundamental identification details for N-methyl-4-(phenoxymethyl)benzylamine are
summarized below.
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Identifier Value

CAS Number 941716-90-1[1]
N-methyl-1-[4-

IUPAC Name

(phenoxymethyl)phenyllmethanamine

Molecular Formula C15H17NO

Molecular Weight 227.30 g/mol

Canonical SMILES CNCC1=CC=C(C=C1)COC2=CC=CC=C2
InChl Key SJJAAVHTAVKEJT-UHFFFAOYSA-N

Physicochemical Properties (Predicted)

Quantitative physicochemical data for N-methyl-4-(phenoxymethyl)benzylamine is not
readily available in the literature. The following table presents predicted values based on its
chemical structure, which can serve as a preliminary guide for experimental design.

Property Predicted Value
XLogP3 3.2

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 4

Topological Polar Surface Area 21.3 A2

Note: These values are computationally derived and should be confirmed by experimental
analysis.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of N-methyl-4-
(phenoxymethyl)benzylamine (CAS 941716-90-1) is not extensively documented in peer-
reviewed literature, its synthesis can be logically derived from established methods for
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analogous compounds. A plausible synthetic pathway involves a two-step process starting from
4-(phenoxymethyl)benzaldehyde.

General Synthesis Workflow

The synthesis of N-methyl-4-(phenoxymethyl)benzylamine can be approached via reductive
amination. This common and effective method for amine synthesis involves the reaction of a
carbonyl compound with an amine to form an imine, which is then reduced to the
corresponding amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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